Cas no 70690-52-7 (2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethylphenyl)-)

• Product Name: 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethylphenyl)-
• CAS No: 70690-52-7
• MF: C₁₈H₁₆O₃
• MW: 280.317845344543
• MDL: MFCD11952926
• CID: 1745802
• PubChem ID: 12482678
• Update Time: 2025-10-15

2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethylphenyl)-
• (E)-3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one
• MFCD11952926
• (2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one
• 70690-52-7

• MDL： MFCD11952926
• Inchi： 1S/C18H16O3/c1-12-3-6-15(9-13(12)2)16(19)7-4-14-5-8-17-18(10-14)21-11-20-17/h3-10H,11H2,1-2H3/b7-4+
• InChI Key： WCBMAUOINSMIKD-QPJJXVBHSA-N
• SMILES： O1COC2C=CC(/C=C/C(C3C=CC(C)=C(C)C=3)=O)=CC1=2

Computed Properties

• Exact Mass: 280.10998
• Monoisotopic Mass: 280.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethylphenyl)-

Comprehensive Analysis of 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethylphenyl)- (CAS No. 70690-52-7)

The compound 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethylphenyl)-, identified by its CAS No. 70690-52-7, is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its unique structure, featuring a benzodioxole moiety and a dimethylphenyl group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel pharmaceuticals and functional materials.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of the α,β-unsaturated ketone (enone) functionality in 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethylphenyl)- allows it to participate in Michael additions, cycloadditions, and other nucleophilic reactions. This reactivity is particularly valuable in the design of heterocyclic compounds, which are often the backbone of many drug candidates. Recent studies have highlighted its role in the synthesis of anti-inflammatory and antioxidant agents, aligning with the growing demand for sustainable and health-focused chemical solutions.

In the context of green chemistry, 70690-52-7 has been investigated for its potential to reduce environmental impact. The benzodioxole group, in particular, is known for its biodegradability, making derivatives of this compound attractive for eco-friendly applications. This aligns with the current trend of searching for sustainable alternatives in chemical manufacturing, a topic that resonates strongly with both academic and industrial audiences.

Another area of interest is the compound's spectroscopic properties. Advanced techniques such as NMR and mass spectrometry have been employed to characterize 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethylphenyl)-, providing insights into its molecular structure and stability. These analyses are critical for quality control in pharmaceutical production, where purity and consistency are paramount. The compound's UV-Vis absorption characteristics also make it a candidate for use in optical materials, a niche yet rapidly growing sector.

The versatility of CAS No. 70690-52-7 extends to its potential in catalysis and polymer chemistry. Its ability to act as a ligand or co-monomer has been explored in recent patents, particularly in the development of high-performance polymers. This ties into the broader search trend for advanced materials with tailored properties, such as thermal stability and mechanical strength. Industry professionals are keen to understand how this compound can be integrated into next-generation smart materials.

Safety and handling of 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethylphenyl)- are also common queries. While it is not classified as a hazardous substance, standard laboratory precautions should be observed. This includes the use of personal protective equipment (PPE) and proper ventilation, topics frequently searched by laboratory technicians and students alike.

In summary, 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethylphenyl)- (CAS No. 70690-52-7) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its unique structural features and reactivity profile make it a valuable asset in research and industrial settings. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping future advancements.